Cas no 1891507-08-6 (tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-hydroxyphenylcarbamate
• CAS No: 1891507-08-6
• MF: C₁₅H₂₀N₄O₃
• MW: 304.344303131104
• CID: 6388559
• PubChem ID: 136928595
• Update Time: 2025-06-20

tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-hydroxyphenylcarbamate
• 1891507-08-6
• tert-butyl N-[5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-hydroxyphenyl]carbamate
• EN300-1873746

• Inchi： 1S/C15H20N4O3/c1-15(2,3)22-14(21)17-11-7-9(5-6-12(11)20)10-8-13(16)19(4)18-10/h5-8,20H,16H2,1-4H3,(H,17,21)
• InChI Key： VQDXTMGKVOMUCR-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC=C(C=1)C1C=C(N)N(C)N=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 304.15354051g/mol
• Monoisotopic Mass: 304.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 102Ų

Additional information on tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-hydroxyphenylcarbamate

Introduction to tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-hydroxyphenylcarbamate (CAS No. 1891507-08-6)

tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-hydroxyphenylcarbamate, with the CAS number 1891507-08-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of carbamates and features a unique structural motif that includes a tert-butyl group, an amino-substituted pyrazole ring, and a hydroxyphenyl moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for drug development.

The chemical structure of tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-hydroxyphenylcarbamate can be represented as follows: C₁₄H₂₀N₄O₃. The tert-butyl group provides steric protection, which can enhance the compound's stability and bioavailability. The amino-substituted pyrazole ring is known for its ability to interact with various biological targets, including enzymes and receptors. The hydroxyphenyl moiety adds polarity and can facilitate interactions with hydrophilic regions of target proteins.

Recent studies have explored the pharmacological properties of tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-hydroxyphenylcarbamate. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-hydroxyphenylcarbamate has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The safety profile of tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-hydroxyphenylcarbamate is another important aspect of its development as a therapeutic agent. Toxicity studies in animal models have shown that this compound exhibits low toxicity at therapeutic doses. However, further investigations are needed to fully understand its long-term safety and potential side effects.

Clinical trials are currently underway to evaluate the efficacy and safety of tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-hydroxyphenylcarbamate in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of clinical benefit in patients with inflammatory diseases and certain types of cancer.

The synthesis of tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-hydroxyphenylcarbamate involves several steps, including the formation of the pyrazole ring, the introduction of the amino group, and the attachment of the tert-butyl carbamate moiety. Various synthetic routes have been reported in the literature, each with its own advantages in terms of yield, purity, and scalability. Optimizing these synthetic methods is crucial for ensuring the efficient production of this compound on a commercial scale.

In conclusion, tert-butyl N-5-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-hydroxyphenylcarbamate (CAS No. 1891507-08-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure contributes to its pharmacological properties, making it a valuable candidate for further research and development in medicinal chemistry. Ongoing studies will continue to elucidate its mechanisms of action and optimize its use as a therapeutic agent.